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Compound of Interest

Compound Name:
5-bromo-7-methoxy-2-methyl-2H-

indazole

CAS No.: 2851972-49-9

Cat. No.: B6610556 Get Quote

Introduction: The "Dual Hazard" of Bromo-Indazoles
Bromo-indazole derivatives (e.g., 5-bromoindazole, 6-bromoindazole) are "privileged scaffolds"

in medicinal chemistry, widely utilized as intermediates for ATP-competitive kinase inhibitors

and receptor agonists. Their utility lies in the bromine atom, which serves as a versatile handle

for palladium-catalyzed cross-coupling reactions (Suzuki-Miyaura, Buchwald-Hartwig).

However, this utility introduces a Dual Hazard profile often overlooked in standard Safety Data

Sheets (SDS):

Chemical Reactivity: The electron-deficient nature of the halogenated heterocycle makes

them susceptible to nucleophilic attack and energetic decomposition under forcing

conditions.

Biological Potency: As precursors to high-affinity drugs, bromo-indazoles often possess

intrinsic biological activity. In early-stage discovery, toxicity data is rarely available.

Core Directive: All bromo-indazole compounds with unknown toxicological profiles must be

handled under the "Assumption of Potency" principle. Treat them as potential sensitizers and

bioactive agents until IC50/LD50 data proves otherwise.

Hazard Identification & Risk Assessment
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Before uncapping a vial, you must evaluate the specific risks associated with the indazole core

and the bromine substituent.

Chemical & Physical Hazards
Hazard Category Specific Risk Mechanism/Causality

Acute Toxicity Oral/Inhalation

Many halogenated

heterocycles are harmful if

swallowed (H302). Dust

inhalation allows rapid

systemic absorption.

Irritation/Corrosion H315, H318, H319

The basic nitrogen (N1/N2)

can react with mucosal

moisture, forming caustic local

environments. 6-

Bromoindazole is specifically

noted for causing serious eye

damage.

Sensitization Skin/Respiratory

Indazoles can act as haptens,

binding to skin proteins to

trigger immune responses

(allergic dermatitis) upon

repeated exposure.

Thermal Instability Decomposition

While generally stable (MP

~140°C+), nitrogen-rich

heterocycles can release

nitrogen oxides (NOx) and

hydrogen bromide (HBr) gas if

overheated.

Functional Group Risks (The "Bromo" Factor)
The C-Br bond is the reactive site. In Lithium-Halogen Exchange reactions (often used to

functionalize the ring), the reaction is extremely exothermic. Failure to maintain cryogenic

temperatures (-78°C) can lead to runaway reactions and vessel rupture.
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Engineering Controls & Personal Protective
Equipment (PPE)[1][2][3]
Reliance on PPE alone is a failure of protocol. Safety must be engineered into the workflow.[1]

[2]

The "Defense in Depth" Strategy
Primary Barrier (Engineering): All solid handling (weighing, transfer) must occur inside a

Class I Biological Safety Cabinet (BSC) or a Powder Containment Hood with HEPA filtration.

Why? Bromo-indazoles are often electrostatic, fluffy solids that aerosolize easily. A

standard fume hood often has too much turbulence, blowing the powder out of the weigh

boat.

Secondary Barrier (PPE):

Gloves: Double-gloving is mandatory.

Inner: Nitrile (4 mil).

Outer: Nitrile (minimum 5 mil) or Laminate (Silver Shield) if working with permeating

solvents like DCM or DMF.

Respiratory: If weighing outside a containment enclosure is unavoidable (not

recommended), a Powered Air Purifying Respirator (PAPR) with P100 cartridges is

required. N95 masks are insufficient for high-potency powders.

Visualization: Safety Decision Logic
The following diagram outlines the decision process for selecting containment based on the

operation state.
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Start: Bromo-Indazole Operation

Material State?

Solid / Powder In Solution

Quantity > 10mg? Solvent Type?

Electrostatic?

Yes

USE: Vented Balance Enclosure 
+ N95 (Min) / P100 (Pref)

No

USE: Powder Hood + 
Static Gun + Double Nitrile

Yes/Unknown No

DCM / DMF / DMSO Water / Ethanol

USE: Fume Hood + 
Silver Shield Gloves

USE: Fume Hood + 
Standard Nitrile Gloves
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Figure 1: Decision logic for selecting appropriate engineering controls and PPE based on

physical state and solvent permeability.

Protocol 1: Safe Weighing of Electrostatic Powders
Objective: To weigh bromo-indazole intermediates without contaminating the balance or

inhaling dust. Hazard: Electrostatic charge causes "fly-away" powder, leading to invisible

surface contamination.

Equipment:

Analytical Balance inside a Powder Containment Hood.

Ionizing Bar or Antistatic Gun (Critical for heterocycles).

Disposable antistatic weigh boats (black carbon-filled).

Step-by-Step Procedure:

Preparation: Turn on the hood airflow 5 minutes prior. Verify flow rate. Don double gloves.

De-ionization: Aim the antistatic gun at the empty weigh boat and the stock bottle for 5

seconds. This neutralizes surface charges that repel the powder.

Transfer: Open the stock bottle inside the hood. Use a disposable spatula. Do not pour;

transfer small amounts.

Spill Hygiene: If powder lands on the balance pan, STOP. Do not blow it off. Wipe gently with

a solvent-dampened Kimwipe (methanol is usually effective for indazoles) and dispose of the

wipe as hazardous waste immediately.

Sealing: Cap the vial containing the weighed solid before removing it from the balance

enclosure. Wipe the exterior of the vial with a damp tissue to remove invisible dust.

Protocol 2: Reaction Setup (Suzuki-Miyaura
Coupling)
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Objective: Safe execution of a palladium-catalyzed cross-coupling using a bromo-indazole.

Hazard: Use of organometallic catalysts, heating of volatile solvents, and potential for heavy

metal contamination.

Workflow Diagram:

1. Inert Setup
(N2/Ar Purge)

2. Add Solids
(Indazole, Boronic Acid, Base)

3. Solvent Degassing
(Prevent O2 poisoning)

4. Add Catalyst
(Pd(dppf)Cl2 / Pd(PPh3)4)

Strict O2 Free 5. Reflux
(Monitor Temp)

Exotherm Check 6. Quench & Filter
(Celite Pad)

Cool to RT 7. Waste Segregation
(Halogenated + Heavy Metal)

Click to download full resolution via product page

Figure 2: Workflow for Suzuki-Miyaura coupling emphasizing oxygen exclusion and waste

segregation.

Key Safety Checkpoints:

Solvent Degassing: Bromo-indazoles require efficient Pd-catalysis. Oxygen poisons the

catalyst, leading to stalled reactions. Researchers often increase heat to compensate, risking

thermal runaway. Always degas solvents (sparge with Nitrogen for 15 mins) before adding

the catalyst.

Pressure Relief: If heating in a sealed tube (microwave or pressure vial), ensure the vessel is

rated for the solvent's vapor pressure at the target temperature. Do not fill vials >60%

volume.

Metal Scavenging: After the reaction, the bromo-indazole product will contain residual

Palladium. Treat the crude mixture with a metal scavenger (e.g., SiliaMetS® Thiol) or wash

with aqueous N-acetylcysteine to prevent heavy metal toxicity in downstream biological

assays.

Emergency Response & Waste Disposal
Spill Response (Solid)

Evacuate: Alert nearby personnel.

PPE: Don a Tyvek suit and respiratory protection if the spill is >500mg.
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Neutralization: Do not dry sweep. Cover the spill with wet paper towels (water/surfactant) to

prevent dust generation. Scoop the wet slurry into a wide-mouth hazardous waste jar.

Decontamination: Wash the surface with 10% bleach solution followed by water. Indazoles

can be stubborn to remove; UV light (365nm) can sometimes reveal fluorescent residues of

the heterocyclic core.

Waste Management
Bromo-indazoles pose environmental risks due to their halogen content and biological stability.

Stream A (Solid Waste): Contaminated gloves, weigh boats, and paper towels go into "Solid

Hazardous Waste (Toxic)."

Stream B (Liquid Waste):

Halogenated Solvents: If DCM/Chloroform was used.

Aqueous Waste: All aqueous washes (brine, water) from the workup must be collected. Do

not pour down the drain. Indazoles are toxic to aquatic life.

Heavy Metal Waste: Any stream containing the Palladium catalyst must be tagged

"Contains Heavy Metals" for special incineration protocols.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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